Cas no 1797792-55-2 (1-methyl-N-(thiophen-3-yl)methyl-1H-pyrazole-4-sulfonamide)

• Product Name: 1-methyl-N-(thiophen-3-yl)methyl-1H-pyrazole-4-sulfonamide
• CAS No: 1797792-55-2
• MF: C₉H₁₁N₃O₂S₂
• MW: 257.332538843155
• CID: 6329296
• PubChem ID: 71806694
• Update Time: 2025-09-28

1-methyl-N-(thiophen-3-yl)methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(thiophen-3-yl)methyl-1H-pyrazole-4-sulfonamide
• 1-METHYL-N-(THIOPHEN-3-YLMETHYL)PYRAZOLE-4-SULFONAMIDE
• CHEMBL3440293
• 1797792-55-2
• AKOS024559450
• F6436-1638
• 1-methyl-N-(thiophen-3-ylmethyl)-1H-pyrazole-4-sulfonamide
• 1-methyl-N-[(thiophen-3-yl)methyl]-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C9H11N3O2S2/c1-12-6-9(5-10-12)16(13,14)11-4-8-2-3-15-7-8/h2-3,5-7,11H,4H2,1H3
• InChI Key： XQYYILPWFBYTBO-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(NCC1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 257.02926895g/mol
• Monoisotopic Mass: 257.02926895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 101Ų

Additional information on 1-methyl-N-(thiophen-3-yl)methyl-1H-pyrazole-4-sulfonamide

Introduction to 1-methyl-N-(thiophen-3-yl)methyl-1H-pyrazole-4-sulfonamide (CAS No. 1797792-55-2)

1-methyl-N-(thiophen-3-yl)methyl-1H-pyrazole-4-sulfonamide (CAS No. 1797792-55-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 1-methyl-N-(thiophen-3-yl)methyl-1H-pyrazole-4-sulfonamide is composed of a pyrazole core functionalized with a methyl group and a sulfonamide moiety, which is further substituted with a thiophene ring. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an attractive candidate for drug development. The pyrazole ring is known for its bioisosteric properties and ability to modulate various biological targets, while the sulfonamide group is often associated with enhanced solubility and metabolic stability.

The synthesis of 1-methyl-N-(thiophen-3-yl)methyl-1H-pyrazole-4-sulfonamide has been reported using several methodologies. One common approach involves the reaction of 4-chlorosulfonylpyrazole with thiophene derivatives followed by methylation. This multi-step process allows for the precise control of functional group introduction and optimization of yield and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as the use of microwave-assisted reactions and catalytic systems that minimize waste and energy consumption.

In terms of biological activities, 1-methyl-N-(thiophen-3-yl)methyl-1H-pyrazole-4-sulfonamide has demonstrated significant potential in various pharmacological assays. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to possess antiproliferative effects on cancer cells, particularly in breast and colon cancer models. The mechanism of action appears to involve the modulation of signaling pathways associated with cell cycle regulation and apoptosis.

Recent research has also explored the neuroprotective effects of 1-methyl-N-(thiophen-3-yl)methyl-1H-pyrazole-4-sulfonamide. Preclinical studies have indicated that this compound can reduce oxidative stress and neuroinflammation in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that it may have therapeutic potential in the treatment of these debilitating conditions.

The pharmacokinetic profile of 1-methyl-N-(thiophen-3-yl)methyl-1H-pyrazole-4-sulfonamide has been extensively studied to assess its suitability for clinical applications. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has good oral bioavailability and a reasonable half-life, which are crucial factors for drug development. Furthermore, it has demonstrated low toxicity in preclinical safety studies, indicating a favorable safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-methyl-N-(thiophen-3-yl)methyl-1H-pyrazole-4-sulfonamide in various therapeutic indications. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms without major adverse effects. These findings have paved the way for larger-scale clinical studies to further validate its therapeutic potential.

In conclusion, 1-methyl-N-(thiophen-3-yl)methyl-1H-pyrazole-4-sulfonamide (CAS No. 1797792-55-2) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds great promise for addressing unmet medical needs in various disease areas.